Cas no 849067-95-4 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester)

1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester structure
849067-95-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester
CAS No:849067-95-4
MF:C16H14N2O4S
MW:330.358362674713
CID:716712
Update Time:2024-01-31

1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester
    • 1-(thien-2-yl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
    • 1-(toluene-4-sulfonyl)-1H-4-iodo-pyrrolo[2,3-b]pyridine
    • 1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid methyl ester
    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 1-[(4-methylphenyl)sulfonyl]-, methyl ester
    • AFJWRJSEKOVVFH-UHFFFAOYSA-N
    • Inchi: 1S/C16H14N2O4S/c1-11-3-5-14(6-4-11)23(20,21)18-8-7-12-9-13(16(19)22-2)10-17-15(12)18/h3-10H,1-2H3
    • InChI Key: AFJWRJSEKOVVFH-UHFFFAOYSA-N
    • SMILES: C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC1=CC(C(OC)=O)=CN=2

Computed Properties

  • Exact Mass: 330.06700
  • Monoisotopic Mass: 330.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 508.3°C at 760 mmHg
  • Flash Point: 261.2°C
  • Refractive Index: 1.639
  • PSA: 86.64000
  • LogP: 3.44910
  • pka: -0.99±0.30(Predicted)
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